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Physical and Chemical Properties of 2-
Acetylbenzaldehyde

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Acetylbenzaldehyde

CAS No.: 24257-93-0

Cat. No.: S567194

The table below summarizes the available physicochemical data for 2-Acetylbenzaldehyde (CAS # 24257-
93-0) [1] [2].

Property Value

CAS Number 24257-93-0

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

Melting Point 39-43 °C (lit.)

Boiling Point 268.8 + 23.0 °C (Predicted)
Density 1.117 £ 0.06 g/cm?3 (Predicted)
Flash Point > 230 °F

Synonym 2-Formylacetophenone
Storage Temp. 2-8°C, stored under nitrogen
Form Crystalline solid
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Biological Activity of Benzaldehyde Derivatives

While direct studies on 2-Acetylbenzaldehyde are limited, other simple benzaldehyde compounds exhibit
significant and mechanistically diverse biological activities, suggesting potential research avenues. The

diagram below outlines the key mechanisms and effects identified in recent studies.
Key biological activities and mechanisms of benzaldehyde compounds.
The activities are supported by the following experimental findings:

e Anti-Parasitic and Autophagy Induction: In a study on neuroangiostrongyliasis, benzaldehyde
treatment in infected mice reduced brain inflammation (eosinophilic meningitis) and stimulated
autophagy (a cellular cleaning process) via the Sonic hedgehog (Shh) signaling pathway [3]. In vitro
experiments on mouse astrocytes confirmed that benzaldehyde induces autophagy and helps regulate

lipid and cholesterol levels through this pathway [3].

e Neuroprotective and Anti-Neuroinflammatory Effects: Two benzaldehydes from a marine fungus
were tested on brain cells [4]. In microglia (BV-2 cells), they significantly reduced the secretion of
pro-inflammatory factors like IL-6, TNF-a, and IL-1p and suppressed the expression of proteins like
iNOS and COX-2 [4]. In hippocampal neuronal cells (HT-22 cells) under Af-induced stress (a model
for Alzheimer's), one benzaldehyde (Benzaldehyde 2) reduced reactive oxygen species (ROS)
production, inhibited the hyperphosphorylation of the tau protein, and reduced neuronal cell

apoptosis [4].

e Absorption-Promoting Effects: A study on the absorption-promoting mechanism of benzaldehyde
found that it can increase the permeability of the intestinal cell membrane [5]. Using Caco-2 cell
transport experiments, researchers demonstrated that benzaldehyde (at 50 pM) elevated the cumulative
quantity of passively diffused, hydrophilic drugs. Molecular dynamics simulations and membrane
fluidity experiments indicated that benzaldehyde loosens the structure of the lipid bilayer, thereby

enhancing membrane permeability [5].

How to Approach Missing Solubility Data
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The search results do not contain explicit solubility data for 2-Acetylbenzaldehyde. Here are practical steps

you can take to obtain this critical information:

e Consult Specialized Databases: Search for the compound in scientific databases like SciFinder or
Reaxys, which often contain curated physicochemical and solubility data.

¢ Use Predictive Software: Employ quantitative structure-activity relationship (QSAR) models or
other prediction software (e.g., ACD/Percepta, EPI Suite) to obtain a computational estimate of its
solubility.

¢ Perform Experimental Measurement: If resources allow, the most reliable method is to determine
the solubility experimentally using established techniques like the shake-flask method, followed by
analysis with HPLC or UV-Vis spectroscopy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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